Cas no 64609-32-1 (4-Chloro-5-methyl-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 4-Chloro-5-methyl-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 64609-32-1
• MF: C₈H₈ClN₃S
• MW: 213.687218666077
• CID: 2792408
• PubChem ID: 21675897
• Update Time: 2025-04-21

4-Chloro-5-methyl-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-methyl-2-(methylthio)-7H-pyrrolo[2,3-d]pyrimidine
• SCHEMBL1900144
• 4-Chloro-5-methyl-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine
• 64609-32-1
• DTXSID10616757

• Inchi： 1S/C8H8ClN3S/c1-4-3-10-7-5(4)6(9)11-8(12-7)13-2/h3H,1-2H3,(H,10,11,12)
• InChI Key： GJMHCKTYEIFVBQ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(=N1)SC)NC=C2C

Computed Properties

• Exact Mass: 213.0127461Da
• Monoisotopic Mass: 213.0127461Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.9Ų